Cas no 1256805-06-7 (2,4-Dibromo-5-fluoropyridine)

• Product Name: 2,4-Dibromo-5-fluoropyridine
• CAS No: 1256805-06-7
• MF: C₅H₂Br₂FN
• MW: 254.882483005524
• MDL: MFCD11114541
• CID: 1029808
• PubChem ID: 53405247
• Update Time: 2025-06-11

2,4-Dibromo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-fluoropyridine
• DB-250847
• N11824
• SCHEMBL3019650
• MFCD11114541
• 1256805-06-7
• AKOS016842681
• SY040782
• CS-0157808
• AS-49865
• ZB1267
• Pyridine, 2,4-dibromo-5-fluoro-
• DTXSID60695537

• MDL： MFCD11114541
• Inchi： 1S/C5H2Br2FN/c6-3-1-5(7)9-2-4(3)8/h1-2H
• InChI Key： ZKWTVVXHWYTWJT-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)Br)F

Computed Properties

• Exact Mass: 254.85175g/mol
• Monoisotopic Mass: 252.85380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dibromo-5-fluoropyridine

Recent Advances in the Application of 2,4-Dibromo-5-fluoropyridine (CAS: 1256805-06-7) in Chemical Biology and Pharmaceutical Research

2,4-Dibromo-5-fluoropyridine (CAS: 1256805-06-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements in the use of 2,4-Dibromo-5-fluoropyridine is its incorporation into the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the halogenated pyridine scaffold provides a robust platform for the design of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4-Dibromo-5-fluoropyridine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a lead structure for further optimization.

In addition to its applications in oncology, 2,4-Dibromo-5-fluoropyridine has also been explored in the context of antimicrobial drug development. Researchers have leveraged its reactivity to introduce fluorine and bromine atoms into heterocyclic systems, enhancing the binding affinity of these molecules to bacterial targets. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of 2,4-Dibromo-5-fluoropyridine-derived compounds with activity against multidrug-resistant Staphylococcus aureus (MRSA). The findings suggest that these compounds disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

The synthetic versatility of 2,4-Dibromo-5-fluoropyridine extends beyond drug discovery. In materials science, this compound has been utilized as a building block for the preparation of organic semiconductors and liquid crystals. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a valuable precursor for the development of advanced materials with tailored electronic properties. A 2022 study in Advanced Materials showcased the use of 2,4-Dibromo-5-fluoropyridine in the synthesis of a new class of luminescent materials with potential applications in organic light-emitting diodes (OLEDs).

Despite its promising applications, challenges remain in the large-scale production and purification of 2,4-Dibromo-5-fluoropyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach employing catalytic halogenation has been reported to enhance the efficiency of bromine incorporation while minimizing waste generation. These advancements are critical for ensuring the sustainable use of this compound in industrial and research settings.

In conclusion, 2,4-Dibromo-5-fluoropyridine (CAS: 1256805-06-7) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from drug discovery to materials science, highlight its importance as a synthetic intermediate. Ongoing research efforts are expected to further elucidate its potential and address existing limitations, paving the way for innovative solutions in healthcare and technology.